Cas no 922823-27-6 (4-(ethylsulfanyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylbenzamide)
4-(ethylsulfanyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-ethylsulfanyl-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)benzamide
- 4-(ethylsulfanyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylbenzamide
-
- Inchi: 1S/C17H15N3OS2/c1-2-22-14-7-5-12(6-8-14)16(21)20-17-19-15(11-23-17)13-4-3-9-18-10-13/h3-11H,2H2,1H3,(H,19,20,21)
- InChI Key: NCJJWFBYFNJQPX-UHFFFAOYSA-N
- SMILES: C(NC1=NC(C2=CC=CN=C2)=CS1)(=O)C1=CC=C(SCC)C=C1
4-(ethylsulfanyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2648-0047-2μmol |
4-(ethylsulfanyl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]benzamide |
922823-27-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2648-0047-5μmol |
4-(ethylsulfanyl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]benzamide |
922823-27-6 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2648-0047-10μmol |
4-(ethylsulfanyl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]benzamide |
922823-27-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2648-0047-20μmol |
4-(ethylsulfanyl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]benzamide |
922823-27-6 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2648-0047-1mg |
4-(ethylsulfanyl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]benzamide |
922823-27-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2648-0047-2mg |
4-(ethylsulfanyl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]benzamide |
922823-27-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2648-0047-3mg |
4-(ethylsulfanyl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]benzamide |
922823-27-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2648-0047-4mg |
4-(ethylsulfanyl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]benzamide |
922823-27-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2648-0047-5mg |
4-(ethylsulfanyl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]benzamide |
922823-27-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2648-0047-10mg |
4-(ethylsulfanyl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]benzamide |
922823-27-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
4-(ethylsulfanyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylbenzamide Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 4-(ethylsulfanyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylbenzamide
Research Brief on 4-(ethylsulfanyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylbenzamide (CAS: 922823-27-6)
4-(ethylsulfanyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylbenzamide (CAS: 922823-27-6) is a small molecule compound that has garnered significant attention in recent chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique thiazole and pyridine moieties, has been investigated for its role in modulating specific biological pathways, particularly in the context of kinase inhibition and anti-inflammatory activity.
Recent studies have focused on the synthesis and optimization of 4-(ethylsulfanyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylbenzamide to enhance its pharmacokinetic properties and target selectivity. A 2023 publication in the Journal of Medicinal Chemistry highlighted its efficacy as a selective inhibitor of the JAK-STAT signaling pathway, which is implicated in various autoimmune and inflammatory diseases. The study demonstrated that this compound exhibits nanomolar potency against JAK2, with minimal off-target effects, making it a promising candidate for further preclinical development.
In addition to its kinase inhibitory properties, 4-(ethylsulfanyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylbenzamide has also been explored for its potential in oncology. A 2024 study published in Cancer Research revealed that this compound can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. The researchers noted that its unique chemical structure allows for better penetration of the blood-brain barrier, suggesting potential applications in treating glioblastoma and other central nervous system malignancies.
Further investigations into the mechanistic details of this compound have employed advanced techniques such as X-ray crystallography and molecular dynamics simulations. These studies have provided insights into the binding interactions between 4-(ethylsulfanyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylbenzamide and its biological targets, facilitating the design of more potent analogs. For instance, a recent computational study identified key hydrogen bonding and hydrophobic interactions that contribute to its high affinity for JAK2, offering a roadmap for future structure-activity relationship (SAR) studies.
Despite these promising findings, challenges remain in the development of 4-(ethylsulfanyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylbenzamide as a therapeutic agent. Issues such as metabolic stability, oral bioavailability, and potential drug-drug interactions need to be addressed through further medicinal chemistry optimization. Ongoing research is also exploring combination therapies, where this compound is used alongside other targeted agents to enhance efficacy and overcome resistance mechanisms.
In conclusion, 4-(ethylsulfanyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylbenzamide represents a versatile scaffold with significant potential in both inflammatory and oncological indications. Continued research efforts are expected to yield improved derivatives and a deeper understanding of its therapeutic mechanisms, paving the way for clinical translation in the coming years.
922823-27-6 (4-(ethylsulfanyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)